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Compound of Interest

Compound Name: Avapritinib

Cat. No.: B605698

This document provides essential safety and logistical information for the proper disposal of
avapritinib in a laboratory setting. The following procedures are designed to ensure the safety
of personnel and minimize environmental impact, adhering to standard practices for handling
hazardous pharmaceutical waste.

l. Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, it is crucial to handle avapritinib with
appropriate personal protective equipment (PPE).[1][2][3] This includes, but is not limited to,
safety goggles with side-shields, protective gloves, and impervious clothing.[1] All handling of
avapritinib powder should be conducted in a designated area with adequate ventilation, such
as a laboratory fume hood, to avoid inhalation of dust or aerosols.[1][2] An accessible safety
shower and eye wash station should be nearby.[1]

Il. Step-by-Step Disposal Procedures for Avapritinib
Waste

The disposal of avapritinib and materials contaminated with it must comply with all applicable
country, federal, state, and local regulations.[1] As a targeted antineoplastic agent, avapritinib
waste is considered hazardous.

Step 1: Waste Segregation and Collection
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« |dentify Waste Streams: All items that have come into contact with avapritinib are to be
considered contaminated waste. This includes:

o

Unused or expired avapritinib powder or solutions.

o

Empty vials and packaging.

[¢]

Contaminated PPE (gloves, lab coats, etc.).

[e]

Laboratory consumables (pipette tips, tubes, flasks, etc.).

o

Spill cleanup materials.

o Use Designated Waste Containers: Collect all avapritinib-contaminated waste in clearly
labeled, sealed, and leak-proof containers. These containers should be designated for
"Hazardous Pharmaceutical Waste" or "Antineoplastic Waste."

Step 2: Managing Spills and Decontamination
In the event of a spill, the following steps should be taken:

o Evacuate and Secure the Area: Ensure personnel are moved to a safe location and the spill
area is secured to prevent further contamination.[1][3]

o Wear Appropriate PPE: Full personal protective equipment must be worn before addressing
the spill.[1][3]

o Contain and Absorb: For liquid spills, use an inert absorbent material such as diatomite or
universal binders to contain the spill.[1] For powder spills, carefully cover with a damp cloth
or absorbent pad to avoid generating dust.

o Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.[1]

e Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as
hazardous waste according to the procedures outlined in Step 1.[1]

Step 3: Final Disposal
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o Professional Waste Disposal Service: The collected hazardous waste containing avapritinib
must be disposed of through a licensed hazardous waste management company. Do not
dispose of avapritinib waste in standard laboratory trash or down the drain.[1]

o High-Temperature Incineration: The preferred method for the destruction of antineoplastic

drugs is high-temperature incineration.[4]

lll. Quantitative Data Summary

While specific quantitative disposal limits for avapritinib are not publicly available, the following
table summarizes key handling and storage information from safety data sheets.
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Parameter Specification Citation
Recommended Storage
-20°C, Protect from light, Keep
Powder ) ) [2]
container tightly sealed.
Personal Protective Gear
Safety goggles with side-
Eye Protection _ Y 9598 [1]
shields.
Hand Protection Protective gloves. [1]
Skin and Body Protection Impervious clothing. [1]
) ) Suitable respirator (especially
Respiratory Protection ] [1]
when handling powder).
Emergency Procedures
Wash off with plenty of water
Skin Contact and remove contaminated [2]

clothing.

Flush eyes with running water
Eye Contact _ [2]
for at least 15 minutes.

Inhalation Remove to fresh air. [2]

) Wash out mouth with water; do
Ingestion ) N [3]
not induce vomiting.

IV. Experimental Protocols

Detailed experimental protocols for the chemical inactivation of avapritinib are not provided in
publicly available safety and regulatory documents. The standard and recommended procedure
is collection and subsequent destruction by a licensed waste disposal service, typically via
high-temperature incineration.

V. Avapritinib Waste Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
avapritinib waste in a laboratory setting.

Preparation & Handling

Start: Avapritinib is used in an experiment

Don appropriate Personal Protective Equipment (PPE)

.

Handle avapritinib in a ventilated fume hood

Waste G‘ ineration

Waste is

Solid Liquid Spill

Waste Stream Identification v

Y \ 4

Solid Waste (Contaminated consumables, PPE, empty vials) Liquid Waste (Unused solutions, rinsates) Spill Cleanup Waste

Collection & i'torage

Y Y

Collect in a labeled, sealed hazardous waste container

Collect in a labeled, sealed hazardous waste container for solids Collect in a labeled, sealed, leak-proof hazardous waste container for liquids

Final ]i 'isposal

:I Store waste in a desil secure area I:

.

Arrange for pickup by a licensed hazardous waste disposal service

End: Waste is incinerated off-site
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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